Cas no 1780-79-6 (6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol)

• Product Name: 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• CAS No: 1780-79-6
• MF: C₆H₃F₃N₄O
• MW: 204.109430551529
• MDL: MFCD12406124
• CID: 225817
• PubChem ID: 135408607
• Update Time: 2025-06-11

6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one,1,5-dihydro-6-(trifluoromethyl)-
• 6-(trifluoromethyl)-1,2-dihydropyrazolo[3,4-d]pyrimidin-4-one
• 4-Hydroxy-6-trifluormethyl-pyrazolo<3,4-d>pyrimidin
• NSC53128
• 1780-79-6
• DTXSID70287886
• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 1,5-dihydro-6-(trifluoromethyl)-
• FT-0645935
• CS-0211809
• BAA78079
• NSC-53128
• EN300-261525
• 6-(trifluoromethyl)-1,5-dihydropyrazolo[3,4-d]pyrimidin-4-one
• BS-21837
• BORONIC ACID, B-[2-(4-MORPHOLINYL)-5-PYRIMIDINYL]-

• MDL： MFCD12406124
• Inchi： 1S/C6H3F3N4O/c7-6(8,9)5-11-3-2(1-10-13-3)4(14)12-5/h1H,(H2,10,11,12,13,14)
• InChI Key： SPMUOCNXSSGFQZ-UHFFFAOYSA-N
• SMILES： FC(C1=NC2=C(C=NN2)C(N1)=O)(F)F

Computed Properties

• Exact Mass: 204.02600
• Monoisotopic Mass: 204.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.799
• Refractive Index: 1.616
• PSA: 74.69000
• LogP: 1.07730

Additional information on 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol

Introduction to 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 1780-79-6)

6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol, with the CAS number 1780-79-6, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a member of the pyrazolopyrimidine family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol.

Chemical Structure and Synthesis

The molecular formula of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol is C₉H₅F₃N₄O, with a molecular weight of 228.16 g/mol. The compound features a pyrazolo[3,4-d]pyrimidine core with a trifluoromethyl group at the 6-position and a hydroxyl group at the 4-position. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its biological activity.

The synthesis of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has been extensively studied in recent years. One common approach involves the reaction of 2-amino-5-trifluoromethylpyridine with formamide in the presence of an acid catalyst. This method yields high purity and yield of the desired product. Another notable synthetic route involves the cyclization of 3-amino-5-trifluoromethylisoxazole with cyanoacetic acid in an acidic medium. These synthetic methods have been optimized to enhance efficiency and scalability for industrial applications.

Biological Properties and Mechanisms of Action

6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has been investigated for its potential as a therapeutic agent due to its diverse biological activities. One of the key areas of interest is its ability to act as a potent inhibitor of various kinases, particularly those involved in cancer signaling pathways. Kinases are enzymes that play crucial roles in cell signaling and are often dysregulated in cancer cells.

A recent study published in the Journal of Medicinal Chemistry highlighted the inhibitory effects of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol on Aurora kinase A (AURKA). AURKA is a serine/threonine kinase that is overexpressed in many types of cancer and is associated with poor prognosis. The study demonstrated that 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol effectively inhibited AURKA activity, leading to reduced cell proliferation and increased apoptosis in cancer cells.

In addition to its kinase inhibitory properties, 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol has also shown promise as an anti-inflammatory agent. Research conducted by a team at the University of California found that this compound can selectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition of COX enzymes by 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol suggests its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical Applications and Future Prospects

The potential clinical applications of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol are being actively explored through preclinical and clinical studies. Several pharmaceutical companies are currently investigating this compound for its anticancer properties. Early-stage clinical trials have shown promising results in terms of safety and efficacy.

A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and pharmacokinetics of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol in patients with advanced solid tumors. The trial demonstrated that the compound was well-tolerated at various dose levels and showed signs of antitumor activity in some patients. These findings have paved the way for further clinical development.

Beyond cancer therapy, there is growing interest in exploring the potential use of 6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol for other therapeutic indications. For instance, its anti-inflammatory properties make it a candidate for treating chronic inflammatory conditions. Preclinical studies have shown that this compound can effectively reduce inflammation in animal models of arthritis and colitis.

Conclusion

6-(Trifluoromethyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ol (CAS No. 1780-79-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications. As more data becomes available from preclinical and clinical studies, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.